Cas no 37672-43-8 (1-hexylazepan-2-one)

1-hexylazepan-2-one structure
1-hexylazepan-2-one structure
Product Name:1-hexylazepan-2-one
CAS No:37672-43-8
MF:C12H23NO
MW:197.317123651505
CID:1485160
PubChem ID:181537
Update Time:2025-04-21

1-hexylazepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-hexylazepan-2-one
    • JDQRYRLJZGMNIB-UHFFFAOYSA-N
    • N-HEXYL-EPSILON-CAPROLACTAM
    • SCHEMBL664937
    • 1-n-Hexylazacycloheptan-2-one
    • 2H-Azepin-2-one, 1-hexylhexahydro-
    • 1-hexyl-2-azacycloheptanone
    • DTXSID90958708
    • Q63409022
    • 37672-43-8
    • AKOS004908730
    • MDL: MFCD02113006
    • Inchi: 1S/C12H23NO/c1-2-3-4-7-10-13-11-8-5-6-9-12(13)14/h2-11H2,1H3
    • InChI Key: JDQRYRLJZGMNIB-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1CCCCCC

Computed Properties

  • Exact Mass: 197.17809
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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